Cas no 29588-88-3 (Phthaloyl-L-isoleucine)

• Product Name: Phthaloyl-L-isoleucine
• CAS No: 29588-88-3
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• MDL: MFCD00190998
• CID: 253160
• PubChem ID: 774768
• Update Time: 2025-04-19

Phthaloyl-L-isoleucine Chemical and Physical Properties

Names and Identifiers

• Phthaloyl-L-isoleucine
• PHT-ILE-OH
• Pht-lle-OH
• N-phthalimide l-isoleucine
• N-Phthaloyl-L-isoleucine
• PHTHALYL-L-ISOLEUCINE
• Pht-i-LeuOH
• (2S,3S)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-3-methylpentanoic acid
• (2S,3S)-2-(1,3-dioxoisoindol-2-yl)-3-methylpentanoic acid
• AKOS023033848
• FD21849
• Rel-(2s,3s)-2-(1,3-dioxoisoindolin-2-yl)-3-methylpentanoicacid
• (2S, 3S)-2-(1, 3-dioxoisoindol-2-yl)-3-methylpentanoic acid
• (alphaS)-1,3-Dihydro-alpha-[(1S)-1-methylpropyl]-1,3-dioxo-2H-isoindole-2-acetic acid
• CHEMBL2429922
• DTXSID601139573
• Rel-(2s,3s)-2-(1,3-dioxoisoindolin-2-yl)-3-methylpentanoic acid
• AM81867
• SCHEMBL19359279
• 29588-88-3
• MFCD00190998
• (2S,3S)-2-(1,3-Dioxoisoindolin-2-yl)-3-methylpentanoic acid
• AS-49225
• 21844-63-3
• (I+/-S)-1,3-Dihydro-I+/--[(1S)-1-methylpropyl]-1,3-dioxo-2H-isoindole-2-acetic acid

• MDL： MFCD00190998
• Inchi： 1S/C14H15NO4/c1-3-8(2)11(14(18)19)15-12(16)9-6-4-5-7-10(9)13(15)17/h4-8,11H,3H2,1-2H3,(H,18,19)/t8-,11-/m0/s1
• InChI Key： RUUWUOYPIXTMLF-KWQFWETISA-N
• SMILES： OC([C@H]([C@@H](C)CC)N1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

• Exact Mass: 261.10000
• Monoisotopic Mass: 261.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• Density: 1.311
• Melting Point: 123-125 ºC
• PSA: 74.68000
• LogP: 1.71980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives